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Introduction

Triisopropyl citrate (TIPC) is a triester of citric acid and isopropanol, recognized for its utility
as a non-toxic plasticizer, solvent, and emollient.[1][2][3] Its favorable safety profile and
versatile properties have led to its application in various industries, including pharmaceuticals,
cosmetics, and food.[1][3][4] In the pharmaceutical sector, it serves as an excipient in drug
formulations, particularly in coatings for tablets and capsules, to modify drug release profiles.
This technical guide provides an in-depth overview of the core physicochemical properties of
triisopropyl citrate, methodologies for their determination, and a summary of its synthesis.

Physicochemical Properties

The fundamental chemical and physical characteristics of triisopropyl citrate are summarized
in the table below. It is important to note that some of the presented data are predicted or
estimated values.
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Property Value Source(s)

Molecular Formula C15H2607 [11[4115]

Molecular Weight 318.36 g/mol [11[415]

Appearance Colorless liquid [11[3]
Approximately 250 °C to

Boiling Point 339.71 °C [11[2]15]16]
(Predicted/Estimated)

Melting Point 14.85 °C (Estimated) [6]

) Approximately 1.03 to 1.116
Density [1][5]

g/cm3 (Predicted)

Solubility in Water

1368 mg/L at 25 °C
(Estimated)

[2](6]

Solubility in Organic Solvents

Soluble in ethanol and acetone

[1]

LogP (Octanol-Water Partition

Coefficient)

1.35250 to 2.535 (Estimated)

[2]5](6]

Vapor Pressure

1.03E-005 mm Hg at 25 °C
(Estimated)

[6]

Henry's Law Constant

1.50E-009 atm-m3/mole
(Estimated)

[6]

CAS Number 74592-76-0 [1][4][5]
tripropan-2-yl 2-
IUPAC Name hydroxypropane-1,2,3- [1][4]

tricarboxylate

Experimental Protocols for Property Determination

While specific experimental documentation for triisopropyl citrate is not readily available in the

public domain, standard methodologies for determining the key physicochemical properties are

well-established.
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Determination of Boiling Point

The boiling point of a liquid substance like triisopropyl citrate can be determined using a
distillation method. A sample of the compound is heated in a distillation apparatus, and the
temperature at which the liquid boils and its vapor is in equilibrium with the liquid at a given
pressure is recorded as the boiling point. For higher accuracy, this is typically performed under
controlled pressure conditions.

Determination of Density

The density of liquid triisopropyl citrate can be measured using a pycnometer or a digital
density meter. The mass of a known volume of the substance is determined at a specific
temperature, and the density is calculated by dividing the mass by the volume.

Determination of Solubility

The solubility of triisopropyl citrate in water and organic solvents can be determined by the
shake-flask method. An excess amount of triisopropyl citrate is added to a known volume of
the solvent in a flask. The mixture is then agitated at a constant temperature for a prolonged
period to ensure equilibrium is reached. Subsequently, the concentration of triisopropyl citrate
in the saturated solution is measured using an analytical technique such as gas
chromatography (GC) or high-performance liquid chromatography (HPLC).

Determination of the Octanol-Water Partition Coefficient
(LogP)

The LogP value, which indicates the lipophilicity of a compound, can be determined using the
shake-flask method. A solution of triisopropyl citrate is prepared in a mixture of n-octanol and
water. After thorough mixing and separation of the two phases, the concentration of
triisopropyl citrate in each phase is determined. The LogP is then calculated as the logarithm
of the ratio of the concentration in the octanol phase to the concentration in the aqueous
phase.

Synthesis of Triisopropyl Citrate

Triisopropyl citrate is synthesized via the esterification of citric acid with isopropanol.[1] This
reaction is typically catalyzed by an acid, such as sulfuric acid, and driven to completion by the
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removal of water, a byproduct of the reaction.[1]

General Synthesis Workflow
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Caption: Synthesis workflow for triisopropyl citrate.

Applications in Research and Drug Development

Triisopropyl citrate's properties make it a valuable component in various applications within

the pharmaceutical and research sectors.
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Caption: Key applications of triisopropyl citrate.

Stability and Degradation

Triisopropyl citrate generally exhibits good thermal stability.[1] However, like other esters, it
can undergo hydrolysis back to citric acid and isopropanol in the presence of strong acids or
bases and water.[1] Photochemical degradation of citrate-containing solutions, especially in the
presence of trace metals, can lead to the formation of reactive species.[7] Therefore, storage in
well-sealed containers, protected from light and extreme pH conditions, is recommended.

Conclusion

Triisopropyl citrate is a versatile compound with a range of applications stemming from its
favorable physicochemical properties. This guide provides a foundational understanding of
these properties for researchers, scientists, and drug development professionals. While many
of the specific values are estimated, they offer a reliable basis for formulation development and
further experimental investigation. The synthesis via esterification is a straightforward process,
and its applications continue to be explored in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Triisopropyl Citrate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1581182#physicochemical-properties-
of-triisopropyl-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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